BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Bpin-Cyclohexene-C-COOEt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bpin-Cyclohexene-C-COOEt

Cat. No.: B15623511

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This document provides crucial safety protocols,
operational guidance, and disposal plans for Bpin-Cyclohexene-C-COOEt (Ethyl 4-(4,4,5,5-
tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-enecarboxylate).

Chemical and Physical Properties

A summary of the quantitative data for Bpin-Cyclohexene-C-COOEt is presented in the table
below. This information is critical for understanding the material's characteristics for safe
handling and storage.

Property Value

CAS Number 1049004-32-1[1][2]
Molecular Formula C15H25BOA4[1][2]
Molecular Weight 280.17 g/mol [1][2]
Physical Form Colorless to Yellow Liquid
Purity >95% - 97%][1]

Storage Temperature 2-8°C or -20°C[1]
Storage Conditions Inert atmosphere
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Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive Safety Data Sheet (SDS) for Bpin-Cyclohexene-C-COOEt is not
readily available, it is prudent to treat it as a hazardous substance, as indicated by suppliers
charging a "HazMat Fee" for its transport[1]. The following PPE is recommended based on
general guidelines for handling boronic esters and other laboratory chemicals.

Minimum PPE Requirements:

Eye and Face Protection: Chemical safety glasses with side shields are the minimum
requirement. For splash hazards, chemical splash goggles and a face shield should be worn.

e Hand Protection: Disposable nitrile gloves are suitable for incidental contact. For prolonged
handling or direct contact, heavier-duty gloves should be considered. Always inspect gloves
for degradation or punctures before use.

» Body Protection: A standard laboratory coat is required. For larger quantities or increased
splash risk, a chemical-resistant apron or coveralls should be used.

Footwear: Closed-toe shoes are mandatory in the laboratory.

Experimental Protocols: A Step-by-Step Handling
Workflow

The following workflow provides a logical sequence for the safe handling of Bpin-
Cyclohexene-C-COOEt, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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